Methyl 4-(morpholin-3-on-4-yl)-3-nitro-benzoate

• Molecular Formula: C12H12N2O6
• Molecular Weight: 280.23 g/mol
• IUPAC Name: methyl 3-nitro-4-(3-oxomorpholin-4-yl)benzoate
• InChI: InChI=1S/C12H12N2O6/c1-19-12(16)8-2-3-9(10(6-8)14(17)18)13-4-5-20-7-11(13)15/h2-3,6H,4-5,7H2,1H3
• InChI Key: FPPYTZQOSZTPSM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)N2CCOCC2=O)[N+](=O)[O-]

Description

Methyl 4-(morpholin-3-on-4-yl)-3-nitro-benzoate is a useful research compound. Its molecular formula is C12H12N2O6 and its molecular weight is 280.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.00 g (3.85 mmol) methyl 4-bromo-3-nitro-benzoate are dissolved in 6 ml dioxane with 389 mg (3.85 mmol) morpholin-3-one under a nitrogen atmosphere and 36.6 mg (40 μmol) tris-(dibenzylideneacetone)-dipalladium(0), 67.1 mg (116 μmol) xantphos and 1.75 g (5.38 mmol) caesium carbonate are added. Under a nitrogen atmosphere and with stirring, the reaction mixture is heated to 95° C. for 16 hours. Then it is filtered, the solution is evaporated down i. vac. and evaporated with ether. The residue is further reacted without any more purification. Yield: 1.31 g (quantitative)

Synthesis routes and methods II

Procedure details

1.00 g (3.85 mmol) methyl 4-bromo-3-nitro-benzoate are dissolved in 6 ml dioxane with 389 mg (3.85 mmol) morpholin-3-one under a nitrogen atmosphere and 36.6 mg (40 μmol) tris-(dibenzylideneacetone)-dipalladium (0), 67.1 mg (116 μmol) xantphos and 1.75 g (5.38 mmol) caesium carbonate are added. Under a nitrogen atmosphere and with stirring, the reaction mixture is heated to 95° C. for 16 hours. Then it is filtered, the solution is evaporated down i. vac. and evaporated with ether. The residue is further reacted without any more purification. Yield: 1.31 g (quantitative)